N1-cyclopentyl-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
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Description
N1-cyclopentyl-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H32N4O2 and its molecular weight is 384.524. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis and Chemical Diversity
- Spiro[pyrrolidin-3,3'-oxindole] derivatives, which are structurally related to N1-cyclopentyl-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide, have significant biological activities. A study by Xiao-Hua Chen et al. (2009) described an enantioselective organocatalytic approach for the synthesis of these derivatives with high enantiopurity and structural diversity. The process includes asymmetric catalytic 1,3-dipolar cycloadditions and offers a new avenue for medicinal chemistry and diversity-oriented synthesis due to the high stereo- and regioselectivity achieved in the construction of spirooxindole skeletons (Chen et al., 2009).
Synthetic Routes for Heterocyclic Compounds
- Research by Nasser A. M. Yehia et al. (2002) discussed a one-pot, four-component process for synthesizing dihydropyrindines and tetrahydroquinolines, closely related to the chemical structure of this compound. The process involves a coupling–isomerization–Stork–enamine alkylation–cyclocondensation sequence, showcasing the versatility of this chemical framework in synthesizing structurally complex and biologically significant compounds (Yehia et al., 2002).
Advances in Organic Synthesis
- A study by H. Lim and T. V. RajanBabu (2011) highlighted the use of the asymmetric hydrovinylation process to convert 1-methylenetetralines into 3,3-disubstituted oxindoles and pyrrolidinoindolines, structures akin to this compound. This method is also valuable for synthesizing enantiopure benzomorphans, demonstrating the compound's role in facilitating the synthesis of complex organic molecules (Lim & RajanBabu, 2011).
Properties
IUPAC Name |
N'-cyclopentyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]oxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H32N4O2/c1-25-13-10-17-14-16(8-9-19(17)25)20(26-11-4-5-12-26)15-23-21(27)22(28)24-18-6-2-3-7-18/h8-9,14,18,20H,2-7,10-13,15H2,1H3,(H,23,27)(H,24,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEEKSOLKDDWXID-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3CCCC3)N4CCCC4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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